N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C16H14BrN3O3S/c1-9-7-10(3-4-11(9)22-2)8-14(21)18-16-20-19-15(23-16)12-5-6-13(17)24-12/h3-7H,8H2,1-2H3,(H,18,20,21)
• InChI Key: QBYXTGNZBTWDEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=NN=C(O2)C3=CC=C(S3)Br)OC
• Molecular Formula: C16H14BrN3O3S
• Molecular Weight: 408.3 g/mol

Description

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H14BrN3O3S and its molecular weight is 408.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A series of 5-substituted-1,3,4-oxadiazole-2yl derivatives, similar in structure to the compound , have been synthesized and characterized, focusing on their potential enzyme inhibition capabilities. These compounds were created through a multi-step synthesis process, confirming their structures via NMR, IR, and mass spectral data. They have shown relative activity against acetylcholinesterase, an enzyme linked to neurodegenerative diseases (Rehman et al., 2013).

Biological Screening

• The antimicrobial and hemolytic activities of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were evaluated, showcasing the varied biological activities of 1,3,4-oxadiazole derivatives. These compounds were found to exhibit considerable antimicrobial activity against a panel of microbial species, underscoring their potential as antimicrobial agents (Gul et al., 2017).

Computational and Pharmacological Evaluation

• Computational and pharmacological evaluations of novel 1,3,4-oxadiazole derivatives have highlighted their potential for toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions. This research underscores the versatility of 1,3,4-oxadiazole derivatives in therapeutic applications, presenting a compound with moderate inhibitory effects across several assays (Faheem, 2018).

Antiproliferative Activity

• In the search for new cytotoxic and antimicrobial agents, a series of 1,3,4-oxadiazole derivatives were synthesized and evaluated for their in vitro antimicrobial activity and antiproliferative activity against human tumor cell lines. This research exemplifies the potential of such compounds in developing chemotherapeutic agents (Kaya et al., 2017).